Cas no 2229226-60-0 (2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 2229226-60-0
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5924110
• PubChem ID: 165785383
• Update Time: 2025-06-08

2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine
• 2-[4-fluoro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine
• 2229226-60-0
• EN300-1959262

• Inchi： 1S/C10H9F4N/c1-6(5-15)7-2-3-9(11)8(4-7)10(12,13)14/h2-4H,1,5,15H2
• InChI Key： SLKSKRUIXYUYRX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=C)CN)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2229226-60-0 and Product Name: 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine

The compound identified by the CAS number 2229226-60-0 and the product name 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine and trifluoromethyl substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The compound in question exemplifies this trend, as its molecular structure incorporates both fluoro and trifluoromethyl groups, which are well-documented for their ability to modulate pharmacokinetic and pharmacodynamic properties. Specifically, the fluoro substituent at the 4-position of the phenyl ring contributes to electron-withdrawing effects, while the trifluoromethyl group at the 3-position further reinforces this property, leading to a more potent interaction with biological receptors.

The phenylprop-2-en-1-amine moiety of this compound introduces a reactive amine group that can participate in various chemical modifications, enabling the synthesis of a diverse range of derivatives. This versatility makes it an attractive candidate for further exploration in drug discovery programs. Researchers have been particularly interested in leveraging this compound's structure to develop inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have suggested that analogs of this compound may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of fluorinated compounds, including derivatives of 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine. Machine learning models have been employed to predict binding affinities and identify promising candidates for experimental validation. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles. The integration of such tools with traditional high-throughput screening methods has enhanced the efficiency of identifying novel therapeutic agents.

Moreover, the synthesis of this compound has been optimized to ensure high yields and purity, making it commercially viable for further development. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing the complex framework of this molecule. These techniques not only improve reaction efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmacological profile of 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine has been extensively evaluated through both in vitro and in vivo studies. Initial experiments have demonstrated its ability to interact with specific biological targets with high selectivity. For example, preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain enzymes associated with inflammatory diseases. The dual presence of fluorine and trifluoromethyl groups appears to enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

In addition to its applications in oncology research, this compound has shown promise in addressing other therapeutic areas. Researchers are exploring its potential as an intermediate in the synthesis of antimicrobial agents, where its structural features may contribute to improved efficacy against resistant bacterial strains. The unique combination of substituents also makes it a suitable candidate for developing neuroprotective drugs, targeting neurological disorders characterized by abnormal enzyme activity.

The regulatory landscape for fluorinated pharmaceuticals is evolving rapidly, with increasing emphasis on safety and environmental considerations. Manufacturers must adhere to stringent guidelines regarding the handling and disposal of these compounds to ensure compliance with international regulations. Despite these challenges, the continued development of novel fluorinated drugs underscores their indispensable role in modern medicine.

Future research directions for 2-4-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine include further optimization of its pharmacological properties through structure-based drug design. By leveraging advanced computational tools and experimental techniques, scientists aim to enhance its potency while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved therapeutic profiles.

In conclusion,2229226-60-0 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug development efforts worldwide. As research continues to uncover new applications for fluorinated compounds like this one,its importance is likely to grow, shaping the future landscape of therapeutic interventions across multiple disease areas.